Cas no 31499-70-4 (3,4,5-trithiaoctane)

• Product Name: 3,4,5-trithiaoctane
• CAS No: 31499-70-4
• MF: C₅H₁₂S₃
• MW: 168.343777656555
• CID: 916542
• Update Time: 2026-04-29

3,4,5-trithiaoctane Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trithiaoctane
• 1-(ethyltrisulfanyl)propane
• FEMA No. 4042,ethyl propyl
• Trisulfide,ethyl propyl
• UNII-4SOS6O9G2X

• Inchi： InChI=1S/C5H12S3/c1-3-5-7-8-6-4-2/h3-5H2,1-2H3
• InChI Key： SHEIYCJSZOMHMI-UHFFFAOYSA-N
• SMILES： CCCSSSCC

Computed Properties

• Exact Mass: 168.01000
• Monoisotopic Mass: 168.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 38.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.9A^2

Experimental Properties

• Density: 1.1
• Boiling Point: 238.8°C at 760 mmHg
• Flash Point: 96.7°C
• Refractive Index: 1.556
• PSA: 75.90000
• LogP: 3.44590
• FEMA: 4042 | ETHYL PROPYL TRISULFIDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides Organic trisulfides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic trisulfides